Cas no 5781-55-5 (Ethanedioic acid,bimol. monoanhydride, dimethyl ester (9CI))

• Product Name: Ethanedioic acid,bimol. monoanhydride, dimethyl ester (9CI)
• CAS No: 5781-55-5
• MF: C₆H₆O₇
• MW: 190.107642650604
• CID: 374657
• PubChem ID: 79847
• Update Time: 2025-04-19

Ethanedioic acid,bimol. monoanhydride, dimethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanedioic acid,bimol. monoanhydride, dimethyl ester (9CI)
• 2,5,8-trioxanonane-3,4,6,7-tetrone
• 2-O-(2-methoxy-2-oxoacetyl) 1-O-methyl oxalate
• AC1L2Y9X
• AC1Q5YPL
• AG-G-04334
• AR-1J4201
• CTK5A7489
• EINECS 227-309-5
• methoxalic anhydride
• Methoxalsaeureanhydrid
• methoxy(oxo)acetic anhydride
• NSC141023
• Oxalsaeuremonomethylester-anhydrid
• Oxalsaeure-monomethylester-anhydrid
• DTXSID00206520
• UNII-HZR9F2TR2J
• NSC 141023
• NS00033796
• HZR9F2TR2J
• NSC-141023
• 5781-55-5

• Inchi： 1S/C6H6O7/c1-11-3(7)5(9)13-6(10)4(8)12-2/h1-2H3
• InChI Key： JKFKZGGSAYSSBN-UHFFFAOYSA-N
• SMILES： O(C(C(=O)OC)=O)C(C(=O)OC)=O

Computed Properties

• Exact Mass: 190.01128
• Monoisotopic Mass: 190.011353
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.1
• Topological Polar Surface Area: 96

Experimental Properties

• Density: 1.406
• Boiling Point: 242.3°Cat760mmHg
• Flash Point: 101.6°C
• Refractive Index: 1.434
• PSA: 95.97